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Compound of Interest

Compound Name:
(13Z,16Z,19Z)-3-

oxodocosatrienoyl-CoA

Cat. No.: B15548408 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized biochemicals like (13Z,16Z,19Z)-3-oxodocosatrienoyl-CoA is a critical

component of laboratory safety and environmental responsibility. This document provides a

comprehensive, step-by-step guide for the safe disposal of this long-chain, polyunsaturated

fatty acyl-CoA.

Immediate Safety and Handling Precautions
Given the absence of a specific Safety Data Sheet (SDS) for (13Z,16Z,19Z)-3-
oxodocosatrienoyl-CoA, a cautious approach, treating the compound as potentially

hazardous, is recommended. The polyunsaturated nature of the fatty acid component suggests

susceptibility to oxidation.[1][2][3]

Personal Protective Equipment (PPE): Standard laboratory PPE is mandatory when handling

this compound. This includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Handling:
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Handle in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of any aerosols.

Avoid contact with skin and eyes.[4][5][6] In case of accidental contact, flush the affected

area with copious amounts of water and seek medical advice if irritation persists.[4][5]

Unsaturated lipids can be sensitive to light, heat, and oxygen.[2][3] Store the compound as

recommended by the supplier, typically at low temperatures (e.g., -20°C) under an inert

atmosphere.[1][2][3]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Containment: For small spills, absorb the material with an inert absorbent material such as

vermiculite, sand, or a commercial spill absorbent.

Collection: Carefully scoop the absorbed material into a clearly labeled, sealed container for

hazardous waste.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol)

followed by soap and water.

Waste Disposal: Dispose of the contaminated absorbent material and cleaning supplies as

hazardous chemical waste.

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of (13Z,16Z,19Z)-3-oxodocosatrienoyl-
CoA is through a licensed hazardous waste disposal service. Do not dispose of this chemical

down the drain or in regular trash.

Waste Identification and Segregation:
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Clearly label the waste container with the full chemical name: "(13Z,16Z,19Z)-3-
oxodocosatrienoyl-CoA".

Indicate the approximate quantity of the compound.

If the compound is in a solution, identify all solvents and their concentrations on the label.

Segregate this waste from other laboratory waste streams to avoid incompatible chemical

reactions.[7]

Waste Collection and Storage:

Collect waste in a compatible, leak-proof container with a secure cap.[7][8]

Store the waste container in a designated, well-ventilated, and secure satellite

accumulation area until it is collected by your institution's environmental health and safety

(EHS) department or a licensed waste contractor.[8][9]

Use secondary containment (such as a larger, chemically resistant tray or bin) to prevent

the spread of material in case of a leak.[9]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, as detailed on your label.

Data Presentation: Hazard and Disposal Summary
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Parameter Description Guidance

Chemical Name
(13Z,16Z,19Z)-3-

oxodocosatrienoyl-CoA
N/A

CAS Number Not readily available N/A

Assumed Hazards

Potential skin and eye irritant.

Susceptible to oxidation.

Environmental effects not fully

known.

Handle with care, use

appropriate PPE. Avoid

release into the environment.

Primary Disposal Route
Licensed Hazardous Waste

Disposal

Incineration or other approved

chemical waste treatment.

Secondary Disposal Route Not Recommended
Do not dispose of down the

drain or in solid waste.

Required PPE
Safety glasses, lab coat,

chemical-resistant gloves

Ensure proper fit and inspect

before use.

Spill Cleanup Inert absorbent material
Collect in a sealed container

for hazardous waste disposal.

Experimental Protocols: Not Applicable
As this document provides disposal procedures, detailed experimental protocols for the use of

(13Z,16Z,19Z)-3-oxodocosatrienoyl-CoA are not included.

Mandatory Visualizations
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Disposal Workflow for (13Z,16Z,19Z)-3-oxodocosatrienoyl-CoA
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Click to download full resolution via product page

Caption: Disposal workflow for (13Z,16Z,19Z)-3-oxodocosatrienoyl-CoA.
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Safety and Disposal Logical Relationships

(13Z,16Z,19Z)-3-oxodocosatrienoyl-CoA

Potential Hazards
(Irritation, Oxidation, Environmental)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Procedures
(Ventilation, Avoid Contact)

Proper Disposal Protocol
(Segregation, Labeling, Hazardous Waste)

Environmental Protection
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Caption: Key safety relationships for handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=924741
https://pmc.ncbi.nlm.nih.gov/articles/PMC7725844/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7725844/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7725844/
https://dispersions-resins-products.basf.us/download-file?material=000000000030483503&language=en&sbgv=SDS_GEN_CA&salesOrg=CA01&title=EFKA%C2%AE%20FA%204671
https://www.carlroth.com/medias/SDB-8792-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc4NzF8YXBwbGljYXRpb24vcGRmfGFEVTNMMmc1TUM4NU1qQTJPREV6TmpJeU16QXlMMU5FUWw4NE56a3lYMFJGWDBWT0xuQmtaZ3w2YzhhZTc0NDA5YWRhNWQ2ZTBjYzA3MzViZmUyY2UzNDA5MzVmMTJlNTEwZDBiM2E4M2E3YjYxZmQ0YTE4YTRi
https://www.agarscientific.com/media/import/AGB8805_Varioplex.pdf
https://www.researchgate.net/post/How_to_dispose_off_lipids_waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15548408#13z-16z-19z-3-oxodocosatrienoyl-coa-proper-disposal-procedures
https://www.benchchem.com/product/b15548408#13z-16z-19z-3-oxodocosatrienoyl-coa-proper-disposal-procedures
https://www.benchchem.com/product/b15548408#13z-16z-19z-3-oxodocosatrienoyl-coa-proper-disposal-procedures
https://www.benchchem.com/product/b15548408#13z-16z-19z-3-oxodocosatrienoyl-coa-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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